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Compound of Interest

Compound Name: 17-Hydroxyventuricidin A

Cat. No.: B14759302

Application Note and Protocol

For researchers, scientists, and drug development professionals, the accurate preparation of
stock solutions is the critical first step in ensuring the reliability and reproducibility of
experimental results. This document provides detailed protocols for the preparation of stock
solutions of 17-Hydroxyventuricidin A, a macrolide antibiotic with antifungal and antibacterial
properties.

Introduction

17-Hydroxyventuricidin A is a natural product isolated from Streptomyces sp. that has
demonstrated inhibitory activity against various fungi and Gram-positive bacteria.[1][2] Its
structural similarity to Venturicidin A suggests a mechanism of action involving the inhibition of
mitochondrial F1Fo-ATP synthase, a key enzyme in cellular energy production.[3][4] Proper
handling and preparation of this compound are essential for investigating its biological effects in
various research applications, including cell-based assays and mechanism of action studies.

Quantitative Data

The following table summarizes the key quantitative data for 17-Hydroxyventuricidin A.
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Property Value
Molecular Formula Ca1He7NO12
Molecular Weight 765.97 g/mol
CAS Number 113204-43-6
Appearance White solid
Purity >95% (HPLC)

Recommended Solvents

DMSO, Ethanol, Methanol

Recommended Storage

Store solid at -20°C. Stock solutions can be
stored at -20°C for up to one month.[1][3]

Experimental Protocols
Materials

e 17-Hydroxyventuricidin A (solid)

o Dimethyl sulfoxide (DMSO), anhydrous

o Ethanol (200 proof, absolute), anhydrous
e Methanol, anhydrous

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

o \ortex mixer

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution in DMSO
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This protocol describes the preparation of 1 mL of a 10 mM stock solution of 17-
Hydroxyventuricidin A in DMSO.

Calculate the required mass:

o Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

o Mass (mg) =10 mM x 1 mL x 765.97 g/mol / 1000 = 7.66 mg

Weigh the compound:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh approximately 7.66 mg of 17-Hydroxyventuricidin A into the tube.
Record the exact weight.

Dissolve the compound:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the compound.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a 37°C water bath can aid dissolution if necessary.

Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for up to one month.[1][3] Before use, thaw the aliquot at room
temperature and ensure the solution is clear and free of precipitation.[1][3]

Preparation of Stock Solutions in Ethanol or Methanol

The procedure is similar to the one described for DMSO. However, the solubility of 17-
Hydroxyventuricidin A in ethanol or methanol may differ. It is recommended to start with a
smaller volume of solvent and add it stepwise to ensure complete dissolution. If the desired
concentration is not readily achieved, a lower concentration stock solution should be prepared.
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Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM stock solution of 17-Hydroxyventuricidin A.
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Proposed Mechanism of Action: Inhibition of ATP
Synthase

Based on its structural similarity to Venturicidin A, 17-Hydroxyventuricidin A is proposed to
inhibit mitochondrial ATP synthase. This diagram illustrates the mechanism by which this
inhibition disrupts cellular energy production.[3][4]
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Caption: Inhibition of ATP synthase by 17-Hydroxyventuricidin A.

Safety Precautions

17-Hydroxyventuricidin A is a biologically active compound. Standard laboratory safety
practices should be followed. Wear appropriate personal protective equipment, including a lab
coat, gloves, and safety glasses, when handling the compound and its solutions. Work in a
well-ventilated area or a chemical fume hood.

Conclusion

The protocols outlined in this document provide a reliable method for preparing stock solutions
of 17-Hydroxyventuricidin A for various research applications. Adherence to these guidelines
will help ensure the consistency and accuracy of experimental outcomes. Researchers should
always refer to the product-specific information sheet for the most up-to-date handling and
storage recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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